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Compound of Interest

Compound Name: Disperse Blue 183

Cat. No.: B1345753 Get Quote

An In-depth Analysis of Material Safety Data for Laboratory Applications

This technical guide provides a comprehensive overview of the material safety data for

Disperse Blue 183 (CAS No. 2309-94-6), specifically tailored for researchers, scientists, and

professionals in drug development. This document synthesizes available safety data, outlines

safe handling protocols, and presents key information in a structured format to ensure safe

laboratory use.

Chemical and Physical Properties
Disperse Blue 183 is a synthetic monoazo dye characterized by its blue-black powder form.[1]

It is soluble in organic solvents such as acetone and dimethylformamide (DMF).[1][2] Key

physical and chemical properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1345753?utm_src=pdf-interest
https://www.benchchem.com/product/b1345753?utm_src=pdf-body
https://www.benchchem.com/product/b1345753?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10655148/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10655148/
https://www.carlroth.com/medias/SDB-2K3H-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY0OTl8YXBwbGljYXRpb24vcGRmfGFESmlMMmhsTXk4NU1qQTFOemt4TWprek5EY3dMMU5FUWw4eVN6TklYMGxGWDBWT0xuQmtaZ3xiZTMwOGRmMGNkOGNlNDIxNzM2MDBjMzQ2MmM1NTJlMDExZWZmYjM3ZTlhMjI5OGJlNTc2YTczNTViYjc1Yzc3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 2309-94-6 [3][4]

Molecular Formula C20H21BrN6O3 [3]

Molecular Weight 473.32 g/mol [3][5]

Appearance Bluish-black powder

Melting Point 183 °C [6]

Boiling Point 689.7 °C at 760 mmHg [6]

Density 1.42 g/cm³

Flash Point 370.9 °C

Solubility
Soluble in acetone and

dimethylformamide
[2]

Maximum Absorption

Wavelength (λmax)
625 nm [2]

Hazard Identification and GHS Classification
The hazard classification of Disperse Blue 183 presents some inconsistencies across various

safety data sheets. While several sources state that the substance is not classified as

hazardous under the Globally Harmonized System (GHS), others suggest potential for irritation.

[3][4]

GHS Classification Summary:
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Classification Finding Sources

GHS Classification Not classified as hazardous [3][4]

Signal Word No signal word [3]

Hazard Statements None [3]

Pictograms No symbol [3]

Potential Hazards May cause skin irritation [7]

It is crucial for researchers to handle the substance with care, assuming it may have irritant

properties despite the lack of a formal harmonized classification. The general class of azo dyes

has been associated with potential mutagenic and genotoxic properties.

Toxicological Information
A significant portion of the available safety data sheets for Disperse Blue 183 indicates a lack

of comprehensive toxicological data.[3][4] The table below summarizes the available

information.
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Toxicological Endpoint Data

Acute Toxicity (Oral, Dermal, Inhalation) No data available

Skin Corrosion/Irritation
No data available (some sources suggest

potential for irritation)

Serious Eye Damage/Irritation No data available

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) No data available

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

The absence of empirical data necessitates a cautious approach, employing universal

laboratory safety precautions.

Experimental Protocols: Safe Handling and
Emergency Procedures
Given the limited toxicological data, the following experimental protocols are based on general

best practices for handling chemical powders in a laboratory setting.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Disperse Blue 183. The following

diagram outlines the recommended PPE.
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Recommended Personal Protective Equipment

Safety Goggles with Side Shields

Chemical-Resistant Gloves (e.g., Nitrile)

Laboratory Coat

Use in a Well-Ventilated Area or Fume Hood

Handling
Disperse Blue 183

Click to download full resolution via product page

Caption: Recommended PPE for handling Disperse Blue 183.

First-Aid Measures
In case of accidental exposure, follow these first-aid protocols.

Accidental Exposure Response

Move to Fresh Air

Seek Medical Attention

Wash with Soap and Water Rinse with Plenty of Water for at least 15 minutes Rinse Mouth with Water, Do Not Induce Vomiting

Exposure Event
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Caption: First-aid procedures for Disperse Blue 183 exposure.

Accidental Release Measures
In the event of a spill, follow these steps to ensure safe cleanup.
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Spill of Disperse Blue 183

Evacuate Personnel from Immediate Area

Ensure Adequate Ventilation

Wear Appropriate PPE

Avoid Dust Formation

Mechanically Collect Spilled Material

Place in a Sealed Container for Disposal

Clean the Spill Area

Spill Contained and Cleaned

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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